Cas no 448214-67-3 (ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate)

Ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate is a specialized benzofuran derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a 4-bromobenzenesulfonylacetamido substituent at the 5-position, enhancing its reactivity and potential as an intermediate in drug synthesis. The phenyl group at the 2-position and the ethyl carboxylate at the 3-position contribute to its structural diversity, making it suitable for further functionalization. Its well-defined molecular structure allows for precise modifications, aiding in the development of biologically active compounds. The presence of the bromine atom offers additional reactivity for cross-coupling reactions, expanding its utility in synthetic organic chemistry. This compound is primarily used in research settings for exploratory studies.
ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate structure
448214-67-3 structure
Product Name:ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate
CAS No:448214-67-3
MF:C25H20BrNO6S
MW:542.398405075073
CID:5957183
PubChem ID:4398272
Update Time:2025-10-29

ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate
    • ethyl 5-(N-((4-bromophenyl)sulfonyl)acetamido)-2-phenylbenzofuran-3-carboxylate
    • 3-Benzofurancarboxylic acid, 5-[acetyl[(4-bromophenyl)sulfonyl]amino]-2-phenyl-, ethyl ester
    • ethyl 5-[N-(4-bromobenzenesulfonyl)acetamido]-2-phenyl-1-benzofuran-3-carboxylate
    • SR-01000454430-1
    • F0808-2606
    • SR-01000454430
    • AKOS024600371
    • 448214-67-3
    • ethyl 5-[acetyl-(4-bromophenyl)sulfonylamino]-2-phenyl-1-benzofuran-3-carboxylate
    • Inchi: 1S/C25H20BrNO6S/c1-3-32-25(29)23-21-15-19(11-14-22(21)33-24(23)17-7-5-4-6-8-17)27(16(2)28)34(30,31)20-12-9-18(26)10-13-20/h4-15H,3H2,1-2H3
    • InChI Key: RCQIIWBKTXUPOW-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(N(C(C)=O)S(C3=CC=C(Br)C=C3)(=O)=O)C=C2C(C(OCC)=O)=C1C1=CC=CC=C1

Computed Properties

  • Exact Mass: 541.01947g/mol
  • Monoisotopic Mass: 541.01947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 831
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Density: 1.492±0.06 g/cm3(Predicted)
  • Boiling Point: 669.7±65.0 °C(Predicted)
  • pka: -18.19±0.70(Predicted)

ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0808-2606-2μmol
ethyl 5-[N-(4-bromobenzenesulfonyl)acetamido]-2-phenyl-1-benzofuran-3-carboxylate
448214-67-3
2μmol
$57.0 2023-09-05
Life Chemicals
F0808-2606-5μmol
ethyl 5-[N-(4-bromobenzenesulfonyl)acetamido]-2-phenyl-1-benzofuran-3-carboxylate
448214-67-3
5μmol
$63.0 2023-09-05
Life Chemicals
F0808-2606-10μmol
ethyl 5-[N-(4-bromobenzenesulfonyl)acetamido]-2-phenyl-1-benzofuran-3-carboxylate
448214-67-3
10μmol
$69.0 2023-09-05
Life Chemicals
F0808-2606-20μmol
ethyl 5-[N-(4-bromobenzenesulfonyl)acetamido]-2-phenyl-1-benzofuran-3-carboxylate
448214-67-3
20μmol
$79.0 2023-09-05
Life Chemicals
F0808-2606-1mg
ethyl 5-[N-(4-bromobenzenesulfonyl)acetamido]-2-phenyl-1-benzofuran-3-carboxylate
448214-67-3
1mg
$54.0 2023-09-05
Life Chemicals
F0808-2606-2mg
ethyl 5-[N-(4-bromobenzenesulfonyl)acetamido]-2-phenyl-1-benzofuran-3-carboxylate
448214-67-3
2mg
$59.0 2023-09-05
Life Chemicals
F0808-2606-3mg
ethyl 5-[N-(4-bromobenzenesulfonyl)acetamido]-2-phenyl-1-benzofuran-3-carboxylate
448214-67-3
3mg
$63.0 2023-09-05
Life Chemicals
F0808-2606-4mg
ethyl 5-[N-(4-bromobenzenesulfonyl)acetamido]-2-phenyl-1-benzofuran-3-carboxylate
448214-67-3
4mg
$66.0 2023-09-05
Life Chemicals
F0808-2606-5mg
ethyl 5-[N-(4-bromobenzenesulfonyl)acetamido]-2-phenyl-1-benzofuran-3-carboxylate
448214-67-3
5mg
$69.0 2023-09-05
Life Chemicals
F0808-2606-10mg
ethyl 5-[N-(4-bromobenzenesulfonyl)acetamido]-2-phenyl-1-benzofuran-3-carboxylate
448214-67-3
10mg
$79.0 2023-09-05

Additional information on ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate

Recent Advances in the Study of Ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate (CAS: 448214-67-3)

Ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate (CAS: 448214-67-3) is a benzofuran derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. The presence of the 4-bromobenzenesulfonyl and phenyl groups in its structure suggests potential interactions with biological targets, making it a promising candidate for further investigation.

Recent research has focused on the synthesis and optimization of ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) described an efficient multi-step synthesis route for this compound, highlighting its scalability and reproducibility. The synthetic approach involved the condensation of key intermediates under controlled conditions, followed by purification techniques such as column chromatography and recrystallization. The study reported a yield of 78%, which is considered favorable for such complex molecules.

In terms of biological activity, preliminary in vitro studies have demonstrated that ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate exhibits moderate inhibitory effects against certain cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). The compound's mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, although further mechanistic studies are required to confirm these findings. Additionally, the compound has shown low cytotoxicity against normal human fibroblast cells, suggesting a potential therapeutic window.

Another area of interest is the compound's potential as an anti-inflammatory agent. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) investigated the effects of ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate on inflammatory mediators such as TNF-α and IL-6. The results indicated a dose-dependent reduction in the production of these cytokines in LPS-stimulated macrophages, suggesting its potential utility in treating inflammatory diseases. However, the study also noted that further optimization of the compound's pharmacokinetic properties is necessary to enhance its bioavailability and efficacy.

Despite these promising findings, challenges remain in the development of ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate as a therapeutic agent. Issues such as poor solubility and metabolic stability have been identified as potential barriers to its clinical translation. Recent efforts have focused on structural modifications to address these limitations, including the introduction of hydrophilic groups and the exploration of prodrug strategies. These modifications aim to improve the compound's drug-like properties while retaining its biological activity.

In conclusion, ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate (CAS: 448214-67-3) represents a promising scaffold for further drug development. Its diverse biological activities, coupled with ongoing synthetic and pharmacological optimization efforts, highlight its potential in addressing unmet medical needs. Future research should focus on elucidating its precise mechanisms of action, improving its pharmacokinetic profile, and evaluating its efficacy in preclinical models. Such studies will be critical in determining the compound's viability as a therapeutic agent in the fields of oncology and inflammation.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司